Cas no 885274-63-5 (1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]-)
885274-63-5 structure
Product Name:1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]-
CAS No:885274-63-5
MF:C19H28N2O6
MW:380.435425758362
MDL:MFCD06659354
CID:711151
PubChem ID:2762249
Update Time:2025-04-19
1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]-
- 2-(2,3-dimethoxyphenyl)-2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]acetic acid
- 2-(4-BOC-PIPERAZINYL)-2-(2,3-DIMETHOXY-PHENYL)ACETIC ACID
- 2-(4-BOC-PIPERAZINYL)-2-(2,3-DIMETHOXYPHENYL)ACETIC ACID,
- PL2660-1
- DTXSID80376119
- 2-{4-[(tert-Butoxy)carbonyl]piperazin-1-yl}-2-(2,3-dimethoxyphenyl)acetic acid
- AKOS015949600
- 885274-63-5
- MFCD06659354
- CS-0439486
- 2-(4-boc-piperazinyl)-2-(2,3-dimethoxyphenyl)acetic acid
-
- MDL: MFCD06659354
- Inchi: 1S/C19H28N2O6/c1-19(2,3)27-18(24)21-11-9-20(10-12-21)15(17(22)23)13-7-6-8-14(25-4)16(13)26-5/h6-8,15H,9-12H2,1-5H3,(H,22,23)
- InChI Key: USCGHQFIKJPQDF-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(C(C(=O)O)C2C=CC=C(C=2OC)OC)CC1)=O
Computed Properties
- Exact Mass: 380.19500
- Monoisotopic Mass: 380.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.1
- Topological Polar Surface Area: 88.5Ų
Experimental Properties
- PSA: 88.54000
- LogP: 2.25800
1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB389427-1 g |
2-(4-Boc-piperazinyl)-2-(2,3-dimethoxy-phenyl)acetic acid |
885274-63-5 | 1g |
€382.00 | 2023-04-25 | ||
| abcr | AB389427-5 g |
2-(4-Boc-piperazinyl)-2-(2,3-dimethoxy-phenyl)acetic acid |
885274-63-5 | 5g |
€1402.00 | 2023-04-25 | ||
| abcr | AB389427-1g |
2-(4-Boc-piperazinyl)-2-(2,3-dimethoxy-phenyl)acetic acid; . |
885274-63-5 | 1g |
€369.80 | 2025-04-15 | ||
| abcr | AB389427-5g |
2-(4-Boc-piperazinyl)-2-(2,3-dimethoxy-phenyl)acetic acid; . |
885274-63-5 | 5g |
€999.00 | 2025-04-15 |
1-Piperazineaceticacid, a-(2,3-dimethoxyphenyl)-4-[(1,1-dimethylethoxy)carbonyl]- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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